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Compound of Interest

Compound Name: BMS-599626 dihydrochloride

Cat. No.: B2932101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of BMS-599626
dihydrochloride, a potent pan-HER inhibitor, on the HER4 (ErbB4) receptor tyrosine kinase.

The document outlines the compound's inhibitory activity, details relevant experimental

protocols, and illustrates the associated signaling pathways.

Quantitative Data Summary
BMS-599626 dihydrochloride is a selective inhibitor of the human epidermal growth factor

receptor (HER) family. While it most potently targets HER1 (EGFR) and HER2, it also

demonstrates activity against HER4, albeit with lower potency.[1][2][3][4][5][6][7][8] The

inhibitory activities are summarized in the table below.
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Target IC50 (nM) Notes

HER1 (EGFR) 20 - 22 High potency

HER2 (ErbB2) 30 - 32 High potency

HER4 (ErbB4) 190
~8- to 9.5-fold less potent than

against HER1/HER2

VEGFR2 >2,500 Selective over VEGFR2

c-Kit >2,500 Selective over c-Kit

Lck >2,500 Selective over Lck

MEK >2,500 Selective over MEK

Table 1: In vitro inhibitory activity of BMS-599626 against various kinases. Data compiled from

multiple sources.[1][4][5][9][10]

HER4 Signaling Pathway and Inhibition by BMS-
599626
HER4, like other members of the ErbB family, plays a crucial role in cell proliferation,

differentiation, and survival.[4][11] Ligand binding to the extracellular domain of HER4 induces

receptor dimerization (either homodimerization or heterodimerization with other ErbB family

members) and subsequent autophosphorylation of the intracellular kinase domain.[1][9] This

activation triggers downstream signaling cascades, primarily the PI3K/Akt and MAPK

pathways, which regulate various cellular processes.[4][11]

BMS-599626 acts as an ATP-competitive inhibitor of the HER4 kinase domain, thereby

blocking the autophosphorylation and subsequent activation of downstream signaling

pathways.[2][7]
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1. Culture HER4-expressing cells

2. Treat cells with BMS-599626
(various concentrations) and/or ligand

3. Lyse cells to extract proteins

4. Quantify protein concentration
(e.g., BCA assay)

5. Separate proteins by SDS-PAGE

6. Transfer proteins to a membrane
(Western Blot)

7. Incubate with primary antibodies
(p-HER4, HER4, p-Akt, Akt, p-ERK, ERK)

8. Incubate with secondary antibodies
and detect chemiluminescence

9. Analyze band intensities to determine
inhibition of phosphorylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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